Cas no 2171922-35-1 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpiperidine-3-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpiperidine-3-carboxylic acid
• CAS No: 2171922-35-1
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6084783
• PubChem ID: 165568222
• Update Time: 2025-06-21

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpiperidine-3-carboxylic acid
• EN300-1521896
• 2171922-35-1
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]-2-methylpiperidine-3-carboxylic acid

• Inchi： 1S/C25H28N2O5/c1-16-17(24(29)30)11-6-14-27(16)23(28)12-13-26-25(31)32-15-22-20-9-4-2-7-18(20)19-8-3-5-10-21(19)22/h2-5,7-10,16-17,22H,6,11-15H2,1H3,(H,26,31)(H,29,30)
• InChI Key： OUTWVLOTXOBEQO-UHFFFAOYSA-N
• SMILES： OC(C1CCCN(C(CCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1C)=O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpiperidine-3-carboxylic acid

1-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpiperidine-3-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2171922-35-1, known as 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpiperidine-3-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a piperidine ring, and a carboxylic acid moiety. These structural features contribute to its unique chemical properties and potential applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging advanced methodologies such as multi-component reactions and stereoselective synthesis. The integration of the Fmoc group, a well-known protecting group in peptide synthesis, highlights its potential role in drug delivery systems and bioconjugation technologies. Researchers have demonstrated that the Fmoc moiety can be selectively removed under specific conditions, making this compound a versatile building block for constructing more complex molecules.

The piperidine ring in this compound introduces significant structural rigidity and hydrophobicity, which are critical for its interactions with biological systems. Studies have shown that the 2-methyl substitution on the piperidine ring enhances its stability and bioavailability, making it an attractive candidate for pharmaceutical applications. Furthermore, the carboxylic acid group provides opportunities for further functionalization, such as forming esters or amides, which can tailor the molecule's properties for specific uses.

Recent research has focused on the pharmacological properties of this compound. Preclinical studies have indicated that it exhibits moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE). This suggests potential applications in the development of drugs for Alzheimer's disease and related conditions. Additionally, its ability to cross the blood-brain barrier (BBB) has been explored, with promising results indicating that it may serve as a platform for delivering therapeutic agents to the central nervous system.

The synthesis of this compound involves a series of carefully optimized steps. The key intermediates include the Fmoc derivative and the 2-methylpiperidine precursor. Modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the purity and structure of the final product. These analytical methods ensure that the compound meets rigorous quality standards required for both academic research and industrial applications.

In terms of applications, this compound has shown promise in several areas beyond pharmacology. For instance, its unique structure makes it a candidate for use in nanotechnology, where it can serve as a scaffold for constructing self-assembling materials. Additionally, its reactivity under various conditions has been studied for potential use in catalysis and polymer chemistry.

Looking ahead, ongoing research is focused on enhancing the bioavailability and stability of this compound while maintaining its therapeutic potential. Collaborative efforts between chemists and biologists are expected to unlock new insights into its mechanisms of action and optimize its performance in vivo. As our understanding of this compound deepens, it is anticipated that it will play an increasingly important role in both academic research and industrial innovation.

In conclusion, 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpiperidine-3-carboxylic acid is a multifaceted compound with immense potential across diverse scientific domains. Its intricate structure, combined with cutting-edge synthetic methodologies and pharmacological insights, positions it as a valuable tool for advancing modern science and technology.